Cas no 1309581-43-8 (tert-Butyl 3-nitropyrrolidine-1-carboxylate)
1309581-43-8 structure
Product Name:tert-Butyl 3-nitropyrrolidine-1-carboxylate
CAS No:1309581-43-8
MF:C9H16N2O4
MW:216.234342575073
MDL:MFCD21337917
CID:854460
PubChem ID:56973578
Update Time:2025-04-19
tert-Butyl 3-nitropyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-nitropyrrolidine-1-carboxylate
- 3-Nitro-pyrrolidine-1-carboxylic acid tert-butyl ester
- HT1148
- DB-366567
- 1309581-43-8
- SCHEMBL23121064
- AS-71575
- 3-Nitropyrrolidine-1-carboxylic acid tert-butyl ester
- 1-Pyrrolidinecarboxylic acid, 3-nitro-, 1,1-dimethylethyl ester
- EN300-268799
- CS-0036137
- A1-13635
- MFCD21337917
- DTXSID40719922
- SY123785
- AKOS016008054
- tert-butyl3-nitropyrrolidine-1-carboxylate
- 1-Boc-3-nitropyrrolidine
-
- MDL： MFCD21337917
- Inchi： 1S/C9H16N2O4/c1-9(2,3)15-8(12)10-5-4-7(6-10)11(13)14/h7H,4-6H2,1-3H3
- InChI Key： QDLAHUFDHRJWOE-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC(C1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 216.11100
- Monoisotopic Mass: 216.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 310.4±31.0 °C at 760 mmHg
- Flash Point: 141.5±24.8 °C
- PSA: 75.36000
- LogP: 1.73360
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
tert-Butyl 3-nitropyrrolidine-1-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-Butyl 3-nitropyrrolidine-1-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-Butyl 3-nitropyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM197398-1g |
tert-butyl 3-nitropyrrolidine-1-carboxylate |
1309581-43-8 | 95% | 1g |
$386 | 2024-08-02 | |
| Chemenu | CM197398-1g |
tert-butyl 3-nitropyrrolidine-1-carboxylate |
1309581-43-8 | 95% | 1g |
$767 | 2021-08-05 | |
| TRC | B812375-50mg |
tert-butyl 3-nitropyrrolidine-1-carboxylate |
1309581-43-8 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B812375-100mg |
tert-butyl 3-nitropyrrolidine-1-carboxylate |
1309581-43-8 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B812375-500mg |
tert-butyl 3-nitropyrrolidine-1-carboxylate |
1309581-43-8 | 500mg |
$ 340.00 | 2022-06-06 | ||
| abcr | AB455450-250 mg |
3-Nitro-pyrrolidine-1-carboxylic acid tert-butyl ester; 90% |
1309581-43-8 | 250mg |
€292.50 | 2023-04-22 | ||
| abcr | AB455450-1 g |
3-Nitro-pyrrolidine-1-carboxylic acid tert-butyl ester; 90% |
1309581-43-8 | 1g |
€649.70 | 2023-04-22 | ||
| Alichem | A109004534-1g |
tert-Butyl 3-nitropyrrolidine-1-carboxylate |
1309581-43-8 | 95% | 1g |
902.00 USD | 2021-06-01 | |
| Alichem | A109004534-5g |
tert-Butyl 3-nitropyrrolidine-1-carboxylate |
1309581-43-8 | 95% | 5g |
1,142.40 USD | 2021-06-01 | |
| Enamine | EN300-268799-0.05g |
tert-butyl 3-nitropyrrolidine-1-carboxylate |
1309581-43-8 | 95% | 0.05g |
$51.0 | 2023-09-11 |
tert-Butyl 3-nitropyrrolidine-1-carboxylate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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